(4-iodo-1H-pyrazol-1-yl)acetaldehyde
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Overview
Description
“(4-iodo-1H-pyrazol-1-yl)acetaldehyde” is a biochemical used for proteomics research . It has a molecular formula of C5H5IN2O and a molecular weight of 236.01 .
Synthesis Analysis
Solvothermal reactions of Cu X (X = Cl, Br, I, CN) with bis (4-iodo-1H-pyrazol-1-yl)methane (ipzm) or its methyl-substituted derivative bis (4-iodo-3, 5-dimethyl-1H-pyrazol-1-yl)methane (idmpzm) resulted in the formation of three 2D [Cu 2X2] n -based coordination polymers .Molecular Structure Analysis
The molecular structure of “this compound” is composed of 5 carbon atoms, 5 hydrogen atoms, 1 iodine atom, 2 nitrogen atoms, and 1 oxygen atom .Chemical Reactions Analysis
“this compound” undergoes iodination in the presence of iodine and ammonium hydroxide to yield 3,4-di-iodo- and 3,4,5-tri-iodo-pyrazole .Scientific Research Applications
Synthesis of Novel Heterocycles
A study by Baashen et al. (2017) used a precursor similar to "(4-iodo-1H-pyrazol-1-yl)acetaldehyde" for the synthesis of novel heterocycles through facile reactions with various hydrazides. This work demonstrates the compound's utility in generating new chemical entities, which could have potential applications in drug development and materials science (Baashen, Abdel-Wahab, & El‐Hiti, 2017).
PCSK9 Inhibitor Synthesis
Akin et al. (2017) described the use of a compound closely related to "this compound" in the scalable synthesis of a tetrazole prodrug, which is a key intermediate in the multi-gram-scale synthesis of a PCSK9 inhibitor. This highlights the compound's role in the synthesis of biologically active molecules, contributing to advancements in therapeutic agents (Akin et al., 2017).
Antimicrobial Activity
Hamed et al. (2020) synthesized Schiff bases of chitosan using heteroaryl pyrazole derivatives, showcasing the application of pyrazole-based compounds in creating materials with potential antimicrobial properties. This research suggests that derivatives of "this compound" could be used to develop new antimicrobial agents or coatings (Hamed, Abdelhamid, Saad, Elkady, & Elsabee, 2020).
Mechanism of Action
Target of Action
The primary targets of (4-iodo-1H-pyrazol-1-yl)acetaldehyde are Alcohol dehydrogenase 1C , Alcohol dehydrogenase 1B , Alcohol dehydrogenase 1A , and Mycocyclosin synthase . These enzymes play crucial roles in various metabolic processes, including the metabolism of alcohols and the synthesis of mycocyclosin, a secondary metabolite in Mycobacterium tuberculosis .
Mode of Action
It is known to interact with its targets, potentially altering their function and resulting in changes to cellular processes
Biochemical Pathways
Given its targets, it can be inferred that it may influence alcohol metabolism and mycocyclosin synthesis pathways .
Pharmacokinetics
Its molecular weight is 236.01 , which may influence its bioavailability and pharmacokinetic properties
Result of Action
Its interaction with alcohol dehydrogenases and mycocyclosin synthase suggests it may influence alcohol metabolism and mycocyclosin synthesis, potentially affecting cellular processes and responses .
Safety and Hazards
properties
IUPAC Name |
2-(4-iodopyrazol-1-yl)acetaldehyde |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H5IN2O/c6-5-3-7-8(4-5)1-2-9/h2-4H,1H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WICKMWAZJVJLRM-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NN1CC=O)I |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5IN2O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
236.01 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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